Cas no 895126-53-1 (1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid)

1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid structure
895126-53-1 structure
Product Name:1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid
CAS No:895126-53-1
MF:C9H8N2O2
MW:176.172021865845
CID:1120707
PubChem ID:57659478
Update Time:2025-07-26

1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid
    • 1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid
    • EN300-1592504
    • 895126-53-1
    • OPXOIYIOHXSPNC-UHFFFAOYSA-N
    • SCHEMBL1569013
    • 1-Methyl-1h-pyrrolo[2,3-c]pyridine-2-carboxylicacid
    • DB-354481
    • Inchi: 1S/C9H8N2O2/c1-11-7(9(12)13)4-6-2-3-10-5-8(6)11/h2-5H,1H3,(H,12,13)
    • InChI Key: OPXOIYIOHXSPNC-UHFFFAOYSA-N
    • SMILES: OC(C1=CC2C=CN=CC=2N1C)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1Ų

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